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Introduction
Paromomycin is an aminoglycoside antibiotic derived from the bacterium Streptomyces

rimosus var. paromomycinus.[1] It exhibits a broad spectrum of activity against Gram-negative

and Gram-positive bacteria, as well as several protozoa.[2][3] Clinically, it is primarily used for

the treatment of intestinal infections such as amebiasis and cryptosporidiosis.[3] Its mechanism

of action involves binding to the 16S ribosomal RNA (rRNA) of the bacterial 30S ribosomal

subunit, which disrupts protein synthesis by causing misreading of mRNA and ultimately leads

to bacterial cell death.[4] This guide provides an in-depth overview of the chemical structure

and physical properties of paromomycin, crucial for its application in research and drug

development.

Chemical Structure
Paromomycin is a complex oligosaccharide composed of four distinct rings linked by

glycosidic bonds. The core structure is an aminocyclitol, 2-deoxystreptamine (Ring II), which is

a characteristic feature of many aminoglycoside antibiotics. This central ring is glycosidically

linked to three sugar moieties: a D-glucosamine (Ring I), a D-ribose (Ring III), and a 2,6-

diamino-2,6-dideoxy-L-idopyranose (Ring IV).[1][5]
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The systematic IUPAC name for paromomycin is (1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-

diamino-2,6-dideoxy-beta-L-idopyranosyl)-beta-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2-

amino-2-deoxy-alpha-D-glucopyranoside.[6] Paromomycin is structurally very similar to

neomycin, differing only by the substitution at the 6' position on Ring I, where paromomycin
has a hydroxyl (-OH) group while neomycin has an amino (-NH2) group.[7][8]

Key Chemical Identifiers:

Molecular Formula: C₂₃H₄₅N₅O₁₄[1]

Molecular Weight (Free Base): 615.64 g/mol [3][9]

CAS Number (Free Base): 7542-37-2[1]

CAS Number (Sulfate Salt): 1263-89-4[10]

Synonyms: Aminosidine, Catenulin, Crestomycin, Hydroxymycin, Monomycin A, Neomycin E,

Paucimycin.[1]

Structural Diagram
The logical relationship and connectivity of the four rings of the paromomycin molecule are

illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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